Cas no 61441-01-8 ([1,1'-Biphenyl]-2-carboxylic acid, 2'-(hydroxymethyl)-4,5-dimethoxy-)

• Product Name: [1,1'-Biphenyl]-2-carboxylic acid, 2'-(hydroxymethyl)-4,5-dimethoxy-
• CAS No: 61441-01-8
• MF: C₁₆H₁₆O₅
• MW: 288.295245170593
• CID: 479338
• PubChem ID: 71395884
• Update Time: 2025-04-19

[1,1'-Biphenyl]-2-carboxylic acid, 2'-(hydroxymethyl)-4,5-dimethoxy- Chemical and Physical Properties

Names and Identifiers

• [1,1'-Biphenyl]-2-carboxylic acid, 2'-(hydroxymethyl)-4,5-dimethoxy-
• 2-[2-(hydroxymethyl)phenyl]-4,5-dimethoxybenzoic acid
• DTXSID90817482
• 2'-(Hydroxymethyl)-4,5-dimethoxy[1,1'-biphenyl]-2-carboxylic acid
• 61441-01-8

• Inchi： 1S/C16H16O5/c1-20-14-7-12(11-6-4-3-5-10(11)9-17)13(16(18)19)8-15(14)21-2/h3-8,17H,9H2,1-2H3,(H,18,19)
• InChI Key： FBSYPACMKOFBIA-UHFFFAOYSA-N
• SMILES： O(C)C1C(=CC(C(=O)O)=C(C=1)C1C=CC=CC=1CO)OC

Computed Properties

• Exact Mass: 288.09978
• Monoisotopic Mass: 288.09977361g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 5
• Complexity: 346
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 76Ų

Experimental Properties

• PSA: 75.99